Cas no 94443-88-6 (bacopaside X)

• Product Name: bacopaside X
• CAS No: 94443-88-6
• Molecular Formula: C₄₆H₇₄O₁₇
• Molecular Weight: 899.069576740265
• CID: 837724
• PubChem ID: 10629555

bacopaside X Properties

Names and Identifiers

• α-L-Arabinopyranoside, (3β,16β,23R)-16,23:16,30-diepoxy-20-hydroxydammar-24-en-3-yl O-α-L-arabinofuranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]-
• Bacopaside VII
• Bacopaside X
• BACOSIDE X(SH)
• α-L-Arabinopyranoside, (3β,16β,23R)-16,23:16,30-diepoxy-020-hydroxydammar-24-en-3-yl O-α-L-arab...
• A-L-arabinofuranosyl-(1 inverted exclamation marku2)]-
• A-L-arabinopyranoside]
• Jujubogenin isomer of bacopasaponin C
• (3beta,16beta,23R)-16,23:16,30-diepoxy-20-hydroxydammar-24-en-3-yl O-alpha-L-arabinofuranosyl-(1-2)-O-[beta-D-glucopyranosyl-(1-3)]-alpha-L-arabinopyranoside
• (3β,16β,23R)-16,23:16,30-Diepoxy-20-hydroxydammar-24-en-3-yl O-α-L-arabinofuranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]-α-L-arabinopyranoside (ACI)
• L
• D
• 4a,6a-Methano-1H,6H-phenanthro[2,1-d]pyrano[2,3-b]pyran, α-L-arabinopyranoside deriv. (ZCI)
• Dammarane, α-L-arabinopyranoside deriv. (ZCI)
• Bacopaside X, (-)-
• BacopasideVII
• HY-N5140
• CS-0032549
• CHEMBL506315
• P1040545PX
• UNII-P1040545PX
• 94443-88-6
• DTXSID00442623
• Jujubogenin isomer of bacopasaponin C (bacopaside X) (constituent of bacopa) [DSC]
• AKOS040760289
• MS-31678
• Q27285975
• (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5S)-3-[(2S,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-5-hydroxy-2-[[(1S,2R,5R,7S,10R,11R,14R,15S,16S,18R,20S)-16-hydroxy-2,6,6,10,16-pentamethyl-18-(2-methylprop-1-enyl)-19,21-dioxahexacyclo[18.2.1.01,14.02,11.05,10.015,20]tricosan-7-yl]oxy]oxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• DA-71271

• InChIKey： RANQPHKSRUUPKK-GPUGMLHBSA-N
• Inchi： 1S/C46H74O17/c1-21(2)14-22-15-44(7,55)37-23-8-9-28-42(5)12-11-29(41(3,4)27(42)10-13-43(28,6)45(23)19-46(37,63-22)57-20-45)60-40-36(62-38-33(53)31(51)26(17-48)59-38)35(24(49)18-56-40)61-39-34(54)32(52)30(50)25(16-47)58-39/h14,22-40,47-55H,8-13,15-20H2,1-7H3/t22-,23+,24-,25+,26-,27-,28+,29-,30+,31-,32-,33+,34+,35-,36+,37-,38-,39-,40-,42-,43+,44-,45-,46-/m0/s1
• SMILES： C[C@@]12CC[C@H]3C([C@H](CC[C@]3(C)[C@H]1CC[C@@H]1[C@H]3[C@](O)(C)C[C@H](/C=C(\C)/C)O[C@@]43OC[C@]21C4)O[C@@H]1OC[C@H](O)[C@H](O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)[C@H]1O[C@H]1[C@H](O)[C@@H](O)[C@H](CO)O1)(C)C

Computed Properties

• Exact Mass: 898.49300
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 9
• Monoisotopic Mass: 898.49260089g/mol
• Heavy Atom Count: 63
• Complexity: 1710
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 24
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 256Ų

Experimental Properties

• LogP: 0.60580
• PSA: 255.91000
• Melting Point: 228-233 ºC
• Density: 1.41

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids